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For researchers, scientists, and professionals in drug development, precise and reliable

temperature monitoring is a critical component of experimental accuracy and reproducibility.

The Raspberry Pi, with its versatility and computational power, has become a popular platform

for building custom laboratory automation and data acquisition systems. When it comes to

temperature measurement, numerous thermocouple solutions are available for the Raspberry

Pi, each with its own set of features and performance characteristics. This guide provides an

objective comparison of the Measurement Computing MCC-134 with other prominent

thermocouple solutions, supported by a detailed experimental protocol for performance

validation.

Quantitative Data Summary
The following table summarizes the key specifications of the MCC-134 and several popular

alternatives for easy comparison. This data is compiled from manufacturer datasheets and

product documentation.
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Feature MCC-134

Sequent
Microsyste
ms 8-
Channel
HAT

Adafruit
MAX31856
Breakout

Adafruit
MAX31855
Breakout

Pimoroni
MCP9600
Breakout

Number of

Channels
4 8 1 1 1

Resolution 24-bit 24-bit

19-bit

(thermocoupl

e), 14-bit

(internal)

14-bit 18-bit

Supported

Thermocoupl

e Types

J, K, R, S, T,

N, E, B[1][2]

[3][4][5][6]

J, K, T, N, E,

B, R, S[7][8]

K, J, N, R, S,

T, E, B

K-type only[9]

[10]

K, J, T, N, S,

E, B, R[11]

Interface GPIO (HAT) I2C (HAT)[7] SPI SPI[12][13] I2C[11]

Cold Junction

Compensatio

n

Yes, three on-

board

sensors[4][6]

Yes, ten

thermistors[7]
Yes Yes Yes

Open

Thermocoupl

e Detection

Yes[1][2][3][4]

[5][6]
No specified Yes Yes No specified

Electrical

Isolation
Yes[2][4] No specified No No No

Stackable

Yes, up to 8

HATs[1][3][4]

[5][6]

Yes, up to 8

HATs[7][8]
No No

Yes (with

address

change)[14]

Software

Support

C/C++ and

Python

libraries[1][3]

[4][6]

Python library

Arduino and

Python

libraries[15]

[16][17][18]

Python

library[12][19]

[13][20]

Python

library[11][21]

[22]

Hot-Junction

Accuracy

Varies by

thermocouple

1% factory,

0.1% with

±0.5°C

(typical)

±2°C[9] ±1.5°C[11]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.isa.org/intech-home/2021/april-2021/online-extras/thermocouples-and-raspberry-pi-for-iiot-machine-mo
https://mccdaq.github.io/daqhats/overview.html
https://digilent.com/shop/mcc-134-thermocouple-measurement-daq-hat-for-raspberry-pi/
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.tequipment.net/Digilent/MCC-134/Temperature-Dataloggers/
https://www.acquisys.fr/en/product/mcc-134-2/
https://thepihut.com/products/eight-thermocouples-daq-8-layer-stackable-hat-for-raspberry-pi
https://sequentmicrosystems.com/products/eight-thermocouples-daq-8-layer-stackable-hat-for-raspberry-pi
https://www.tindie.com/products/dtronixs/raspberry-piio-minipiio-thermocouple-add-on-board-pcb-only/
https://www.pishop.ca/product/thermocouple-amplifier-max31855-breakout-board-max6675-upgrade/
https://thepihut.com/products/mcp9600-thermocouple-amplifier-breakout
https://thepihut.com/products/eight-thermocouples-daq-8-layer-stackable-hat-for-raspberry-pi
https://partofthething.com/thoughts/data-acquisition-and-live-plotting-over-the-network-with-a-raspberry-pi-and-python/
https://cdn-learn.adafruit.com/downloads/pdf/max31855-thermocouple-python-library.pdf
https://thepihut.com/products/mcp9600-thermocouple-amplifier-breakout
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.acquisys.fr/en/product/mcc-134-2/
https://thepihut.com/products/eight-thermocouples-daq-8-layer-stackable-hat-for-raspberry-pi
https://www.isa.org/intech-home/2021/april-2021/online-extras/thermocouples-and-raspberry-pi-for-iiot-machine-mo
https://mccdaq.github.io/daqhats/overview.html
https://digilent.com/shop/mcc-134-thermocouple-measurement-daq-hat-for-raspberry-pi/
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.tequipment.net/Digilent/MCC-134/Temperature-Dataloggers/
https://www.acquisys.fr/en/product/mcc-134-2/
https://mccdaq.github.io/daqhats/overview.html
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.isa.org/intech-home/2021/april-2021/online-extras/thermocouples-and-raspberry-pi-for-iiot-machine-mo
https://digilent.com/shop/mcc-134-thermocouple-measurement-daq-hat-for-raspberry-pi/
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.tequipment.net/Digilent/MCC-134/Temperature-Dataloggers/
https://www.acquisys.fr/en/product/mcc-134-2/
https://thepihut.com/products/eight-thermocouples-daq-8-layer-stackable-hat-for-raspberry-pi
https://sequentmicrosystems.com/products/eight-thermocouples-daq-8-layer-stackable-hat-for-raspberry-pi
https://github.com/vintlabs/MCP9600-Module
https://www.isa.org/intech-home/2021/april-2021/online-extras/thermocouples-and-raspberry-pi-for-iiot-machine-mo
https://digilent.com/shop/mcc-134-thermocouple-measurement-daq-hat-for-raspberry-pi/
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.acquisys.fr/en/product/mcc-134-2/
https://thepihut.com/products/adafruit-universal-thermocouple-amplifier-max31856-breakout
https://learn.adafruit.com/adafruit-max31856-thermocouple-amplifier/python-circuitpython
https://github.com/johnrbnsn/Adafruit_Python_MAX31856
https://pypi.org/project/adafruit-circuitpython-max31856/
https://partofthething.com/thoughts/data-acquisition-and-live-plotting-over-the-network-with-a-raspberry-pi-and-python/
https://learn.adafruit.com/max31855-thermocouple-python-library/overview
https://cdn-learn.adafruit.com/downloads/pdf/max31855-thermocouple-python-library.pdf
https://docs.circuitpython.org/projects/max31855/en/latest/
https://thepihut.com/products/mcp9600-thermocouple-amplifier-breakout
https://learn.adafruit.com/adafruit-mcp9600-i2c-thermocouple-amplifier/python-circuitpython
https://github.com/pvint/MCP9600_Pi
https://www.tindie.com/products/dtronixs/raspberry-piio-minipiio-thermocouple-add-on-board-pcb-only/
https://thepihut.com/products/mcp9600-thermocouple-amplifier-breakout
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


type (e.g.,

Type K

typical:

±1.1°C)

calibration[7]

[8]

Detailed Experimental Protocol
To provide a framework for empirical comparison, the following experimental protocol outlines a

procedure for evaluating the accuracy and stability of different Raspberry Pi thermocouple

solutions.

Objective: To compare the temperature measurement accuracy and stability of the MCC-134
against other Raspberry Pi thermocouple solutions under controlled temperature conditions.

Materials:

Raspberry Pi (Model 4B or later recommended)

MCC-134 Thermocouple HAT

Alternative thermocouple solutions (e.g., Sequent Microsystems 8-Channel HAT, Adafruit

MAX31856, Adafruit MAX31855, Pimoroni MCP9600)

Multiple K-type thermocouples from the same manufacturing batch

A calibrated temperature source (e.g., a dry-well calibrator or a stirred water bath with a

certified reference thermometer)

Stable power supply for the Raspberry Pi

Insulated enclosure to minimize thermal gradients across the measurement boards

Methodology:

Setup:

Install the necessary software libraries for each thermocouple solution on the Raspberry Pi

according to the manufacturer's instructions.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://thepihut.com/products/eight-thermocouples-daq-8-layer-stackable-hat-for-raspberry-pi
https://sequentmicrosystems.com/products/eight-thermocouples-daq-8-layer-stackable-hat-for-raspberry-pi
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Connect one thermocouple to each channel of the device under test.

Place the "hot junction" of all thermocouples, along with the reference thermometer probe,

into the calibrated temperature source. Ensure they are in close proximity to each other.

Place the Raspberry Pi and the thermocouple interface boards inside the insulated

enclosure to allow them to reach thermal equilibrium and minimize the impact of ambient

temperature fluctuations on cold junction compensation.[2][4][5]

Power on the Raspberry Pi and the temperature source.

Data Acquisition:

Set the calibrated temperature source to a series of setpoints across the desired

measurement range (e.g., 0°C, 25°C, 50°C, 100°C, 200°C).

At each setpoint, allow the system to stabilize for at least 30 minutes.

Write a Python script to simultaneously record temperature readings from all channels of

all connected devices and the reference thermometer at a rate of one sample per second

for a duration of 10 minutes.

Save the data for each setpoint in a separate CSV file for later analysis.

Data Analysis:

For each setpoint and each thermocouple channel, calculate the mean, standard

deviation, and variance of the temperature readings.

Calculate the error for each channel by subtracting the mean reading of the reference

thermometer from the mean reading of the thermocouple channel.

Plot the temperature readings over time for each device at each setpoint to visualize

stability and noise.

Plot the calculated error for each device across the entire temperature range to assess

accuracy and linearity.
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Visualizing Workflows and Relationships
To better understand the experimental process and the decision-making involved in selecting a

thermocouple solution, the following diagrams are provided.
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Experimental Comparison Workflow

1. System Setup

2. Data Acquisition

3. Data Analysis

Install Software Libraries

Connect Thermocouples & Boards

Place in Insulated Enclosure

Set Temperature Setpoint

Begin Experiment

Stabilize for 30 mins

Record Data (10 mins @ 1Hz)

Calculate Mean, Std Dev, Error

Analyze Results

Plot Temperature vs. Time Plot Error vs. Temperature

Click to download full resolution via product page

A flowchart of the experimental protocol for comparing thermocouple solutions.
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Thermocouple Solution Selection Pathway

Key Decision Criteria

Potential Solutions

Start: Define Requirements

Number of Channels > 4?

High Accuracy & Resolution Critical?

No

Sequent 8-Channel

YesElectrical Isolation Needed?

No

MCC-134

Yes

Multiple Thermocouple Types?

No

Yes

MAX31856-based

Yes

MAX31855-based

No (K-type only)

MCP9600-based

Alternative

Click to download full resolution via product page

A logical diagram for selecting a thermocouple solution based on requirements.
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Discussion and Conclusion
The MCC-134 stands out for its combination of high resolution (24-bit), 4 channels, electrical

isolation, and support for a wide range of thermocouple types.[1][2][3][4][5][6][23] These

features make it a robust solution for professional laboratory environments where accuracy and

protection against electrical noise are paramount. The ability to stack up to eight HATs allows

for scalable, high-channel-count systems.[1][3][4][5][6]

The Sequent Microsystems 8-Channel HAT offers a higher channel count in a single board and

also features 24-bit resolution.[7][8] Its I2C interface is a key differentiator, which can be

advantageous in systems with many GPIO-intensive peripherals. The calibration option to

achieve 0.1% accuracy is a significant feature for applications demanding high precision.[7][8]

For applications with fewer channels and where cost is a primary driver, breakout boards based

on integrated circuits like the MAX31856, MAX31855, and MCP9600 are viable alternatives.

The MAX31856 is a versatile option supporting multiple thermocouple types, making it a

significant upgrade from the K-type-only MAX31855.[10][15] The MCP9600 offers the

convenience of an I2C interface and configurable temperature alerts, which can be useful for

process control applications.[11]

Solutions based on the Analog Devices AD7124 represent a more advanced option, offering

very low noise and high precision. However, they typically require more effort in terms of

hardware integration and software development, potentially including the need for custom

Linux kernel drivers to achieve optimal performance.

In conclusion, the choice of a thermocouple solution for the Raspberry Pi depends heavily on

the specific requirements of the application. For demanding scientific and drug development

applications requiring high accuracy, multiple channels, and robust operation, the MCC-134
presents a compelling, well-supported, and professional-grade option. For higher channel

counts in a compact form factor, the Sequent Microsystems HAT is a strong contender. For less

critical applications or projects with tight budget constraints, the various breakout boards offer a

flexible and cost-effective entry point. It is strongly recommended that users perform their own

validation experiments, following a protocol similar to the one outlined above, to ensure the

selected solution meets the specific needs of their research.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://www.isa.org/intech-home/2021/april-2021/online-extras/thermocouples-and-raspberry-pi-for-iiot-machine-mo
https://mccdaq.github.io/daqhats/overview.html
https://digilent.com/shop/mcc-134-thermocouple-measurement-daq-hat-for-raspberry-pi/
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.tequipment.net/Digilent/MCC-134/Temperature-Dataloggers/
https://www.acquisys.fr/en/product/mcc-134-2/
https://testequipment.co.nz/products/mcc-134-thermocouple-measurement-daq-hat-for-raspberry-pi
https://www.isa.org/intech-home/2021/april-2021/online-extras/thermocouples-and-raspberry-pi-for-iiot-machine-mo
https://digilent.com/shop/mcc-134-thermocouple-measurement-daq-hat-for-raspberry-pi/
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.tequipment.net/Digilent/MCC-134/Temperature-Dataloggers/
https://www.acquisys.fr/en/product/mcc-134-2/
https://thepihut.com/products/eight-thermocouples-daq-8-layer-stackable-hat-for-raspberry-pi
https://sequentmicrosystems.com/products/eight-thermocouples-daq-8-layer-stackable-hat-for-raspberry-pi
https://thepihut.com/products/eight-thermocouples-daq-8-layer-stackable-hat-for-raspberry-pi
https://sequentmicrosystems.com/products/eight-thermocouples-daq-8-layer-stackable-hat-for-raspberry-pi
https://www.pishop.ca/product/thermocouple-amplifier-max31855-breakout-board-max6675-upgrade/
https://thepihut.com/products/adafruit-universal-thermocouple-amplifier-max31856-breakout
https://thepihut.com/products/mcp9600-thermocouple-amplifier-breakout
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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